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Compound of Interest

Compound Name: Cilastatin-15N,d3

Cat. No.: B15580827 Get Quote

An in-depth technical guide on the safe handling and use of Cilastatin-15N,d3 for researchers,

scientists, and drug development professionals.

Introduction
Cilastatin-15N,d3 is the isotopically labeled form of Cilastatin, a reversible and competitive

inhibitor of dehydropeptidase I (DHP-I), a renal enzyme.[1] DHP-I is responsible for the

degradation of certain antibiotics, most notably imipenem.[2][3][4] Consequently, Cilastatin is

co-administered with imipenem to prevent its renal metabolism, thereby prolonging its

antibacterial efficacy.[2][3][4][5][6] The incorporation of stable isotopes (¹⁵N and deuterium) in

Cilastatin-15N,d3 makes it an ideal internal standard for quantitative analysis in bioanalytical

studies, such as those employing gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[1]

Safety Data and Handling Information
While a specific Safety Data Sheet (SDS) for Cilastatin-15N,d3 is not readily available, the

safety profile is expected to be comparable to that of unlabeled Cilastatin. The following

information is synthesized from available SDS for Cilastatin and its formulations.

Hazard Identification
Cilastatin is classified as hazardous, with potential for acute toxicity if ingested, inhaled, or in

contact with skin. It can also cause serious eye irritation and may lead to allergy or asthma-like
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symptoms if inhaled.[7][8]

Hazard Summary Table

Hazard Class GHS Classification Precautionary Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Eye Irritation Category 2[7]
H319: Causes serious eye

irritation.[8]

Respiratory Sensitization Category 1[8]

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[8]

Reproductive Toxicity Category 2[8]
H361d: Suspected of

damaging the unborn child.[8]

Handling and Personal Protective Equipment (PPE)
Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure.

Recommended Handling and PPE Workflow
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Safe Handling Workflow for Cilastatin-15N,d3

Preparation

Personal Protective Equipment

Handling

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wear protective gloves, clothing, and eye/face protection.

Wear respiratory protection.

Avoid breathing dust.

Wash skin thoroughly after handling.
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Mechanism of Action of Cilastatin

Imipenem (Antibiotic)

Dehydropeptidase I (Renal Enzyme)

 is degraded by

Sustained Antibacterial Effect

 results in

Cilastatin-15N,d3

 inhibits

Imipenem Degradation
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LC-MS Quantification Workflow

Plasma Sample

Add Internal Standard (Cilastatin-15N,d3)

Protein Precipitation (Acetonitrile)

Centrifugation

Transfer Supernatant

LC-MS/MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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